Cas no 392251-26-2 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide
• CAS No: 392251-26-2
• MF: C₃₀H₁₈N₂O₃
• MW: 454.47552728653
• CID: 6235867
• PubChem ID: 4119576
• Update Time: 2025-11-04

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide
• EU-0005952
• AKOS001629616
• F0375-0329
• 392251-26-2
• N-(9,10-dioxoanthracen-1-yl)-2-phenylquinoline-4-carboxamide

• Inchi： 1S/C30H18N2O3/c33-28-20-12-4-5-13-21(20)29(34)27-22(28)14-8-16-25(27)32-30(35)23-17-26(18-9-2-1-3-10-18)31-24-15-7-6-11-19(23)24/h1-17H,(H,32,35)
• InChI Key： MOVWNYVMRHDVRI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=C(C=21)NC(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)=O)=O

Computed Properties

• Exact Mass: 454.13174244g/mol
• Monoisotopic Mass: 454.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide

Recent Advances in the Study of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide (CAS: 392251-26-2)

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide (CAS: 392251-26-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in various disease models. This research brief provides an overview of the latest findings related to this compound, highlighting its promise as a novel therapeutic agent.

The compound's structure combines an anthraquinone moiety with a quinoline-carboxamide scaffold, which is known to interact with multiple biological targets. Recent research has demonstrated its ability to modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against specific kinases implicated in tumor growth and metastasis, suggesting its potential as an anticancer agent.

In addition to its kinase inhibitory properties, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide has shown promise in targeting protein-protein interactions (PPIs) that are often considered undruggable. A recent preprint article on bioRxiv reported that the compound disrupts the interaction between two critical proteins involved in the progression of Alzheimer's disease, offering a new avenue for therapeutic intervention. This finding is particularly significant given the limited treatment options currently available for neurodegenerative disorders.

Pharmacokinetic studies have also made progress in addressing the challenges associated with the compound's bioavailability and metabolic stability. A 2024 publication in Drug Metabolism and Disposition described the development of prodrug derivatives that significantly improve the oral bioavailability of the parent compound while maintaining its therapeutic efficacy. These advancements are crucial for translating the compound's potential from bench to bedside.

Looking ahead, researchers are exploring the compound's potential in combination therapies and its application in personalized medicine approaches. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated synergistic effects when used in conjunction with existing chemotherapeutic agents, opening new possibilities for cancer treatment regimens. Furthermore, computational modeling studies are underway to predict patient-specific responses to the compound based on genetic profiles.

In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-2-phenylquinoline-4-carboxamide (CAS: 392251-26-2) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advancements in understanding its mechanism of action, improving its drug-like properties, and expanding its therapeutic applications underscore its potential as a valuable tool in chemical biology and a candidate for clinical development. Continued research in this area is expected to yield further insights and potentially lead to novel treatment options for challenging diseases.